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Compound of Interest

Compound Name: TCS 183

Cat. No.: B1573917

Get Quote

Abstract & Compound Identity
TCS 183 is a peptide fragment corresponding to residues 1–13 of the GSK-3β sequence. It

functions as a competitive inhibitor of GSK-3β, particularly preventing the phosphorylation of

GSK-3β at Serine-9. Proper handling is critical because, unlike small molecule inhibitors, TCS
183 is a peptide containing residues susceptible to oxidation and hydrolysis.

Critical Technical Note: This protocol deviates from standard "small molecule" dissolution

methods. Do NOT use DMSO as the primary stock solvent for long-term storage of this specific

peptide, as the N-terminal Methionine is prone to oxidation in sulfoxide solvents.
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Property Detail

Catalog Name TCS 183

Sequence
Met-Ser-Gly-Arg-Pro-Arg-Thr-Thr-Ser-Phe-Ala-

Glu-Ser (MSGRPRTTSFAES)

Target GSK-3β (Competitive Inhibitor)

Molecular Weight 1425.58 g/mol

Solubility Limit 1 mg/mL in Water

Appearance White Lyophilized Solid

C-Terminus Amide (Ser-13)

Scientific Rationale (Expert Insights)
Solubility Mechanics
TCS 183 is a hydrophilic peptide. Its sequence contains two Arginine (Arg) residues and one

Glutamic Acid (Glu) residue, giving it a net positive charge at neutral pH (approx. +1 to +2).

Why Water? The abundance of polar residues (Ser, Thr, Arg) makes it readily soluble in

aqueous buffers.

Why Not DMSO? While DMSO is a universal solvent for hydrophobic compounds, it is an

oxidizing agent. TCS 183 contains an N-terminal Methionine (Met). Storage in DMSO can

lead to the formation of Methionine Sulfoxide, reducing the peptide's biological potency over

time.

Stability Factors[3]
Hygroscopicity: Lyophilized peptides attract moisture, which promotes hydrolysis. Vials must

be equilibrated to room temperature before opening to prevent water condensation on the

powder.

Adsorption: Peptides at low concentrations (<1 mg/mL) can adhere to plastic surfaces. Stock

solutions should be kept concentrated.
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Reconstitution Protocol
Equipment & Reagents[3][4][5][6]

Solvent: Sterile Water (molecular biology grade) or PBS (pH 7.4).

Vials: LoBind (low protein binding) microcentrifuge tubes.

Gas: Nitrogen or Argon (optional, for overlay).[1]

Step-by-Step Methodology
Step 1: Equilibrate
Remove the lyophilized TCS 183 vial from the -20°C freezer. Do not open yet. Let it sit at room

temperature for at least 30–60 minutes.

Reasoning: Opening a cold vial causes atmospheric moisture to condense on the peptide,

leading to immediate degradation.

Step 2: Visual Inspection & Centrifugation
Briefly centrifuge the vial (10,000 x g for 10 seconds) to ensure the pellet is at the bottom.

Reasoning: Electrostatic charges can cause the lightweight peptide powder to stick to the

cap, leading to loss during opening.

Step 3: Solubilization (Stock Solution)
To prepare a 1 mg/mL (approx. 700 µM) stock solution:

Add Sterile Water directly to the vial. (Example: If vial contains 1 mg, add 1.0 mL water).

Do NOT vortex vigorously. Instead, use "finger flicking" or gentle inversion.

Allow to sit for 2–5 minutes.

Inspect for clarity.[2] The solution should be completely clear and colorless.

Step 4: Aliquoting (Critical for Stability)
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Never store the reconstituted peptide in the original large volume if you plan to use it over

multiple days.

Divide the stock into single-use aliquots (e.g., 20 µL or 50 µL) in LoBind tubes.

(Optional) Overlay with inert gas (Nitrogen/Argon) to protect the Methionine residue.

Flash freeze in liquid nitrogen or dry ice/ethanol bath (preferred) or place directly in -80°C.

Storage & Stability Guidelines
State Temperature Stability Estimate Condition

Lyophilized (Solid) -20°C 1–2 Years Desiccated, dark.

Stock Solution (Water) -80°C 3–6 Months Avoid freeze-thaw.

Stock Solution (Water) -20°C 1 Month
Acceptable if -80°C

unavailable.

Stock Solution (Water) 4°C < 24 Hours Use immediately.

Freeze-Thaw Rule: Do not subject an aliquot to more than one freeze-thaw cycle. Discard

unused portions of a thawed aliquot.

Usage in Biological Assays[1][9][10]
Dilution Strategy
TCS 183 is typically used in the 10 µM – 100 µM range for cell culture inhibition studies.

Example: Preparing a 50 µM Working Solution (2 mL)

Stock: 700 µM (1 mg/mL).

Target: 50 µM.

Calculation:

Volume of Stock (
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):

µL.

Volume of Media:

µL.

Vehicle Controls
Since the stock is water, the vehicle control for your experiment should be Sterile Water added

at the same volume as the peptide.

Visualization: Workflows & Pathways
Reconstitution Workflow
This diagram illustrates the "Safe Path" for handling the peptide to avoid oxidation and

hydrolysis.

Lyophilized TCS 183
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Click to download full resolution via product page

Caption: Step-by-step workflow for reconstituting TCS 183 to minimize degradation risks.

Mechanism of Action (Context)
Understanding the target ensures correct experimental design. TCS 183 mimics the N-terminus

of GSK-3β, acting as a competitive pseudosubstrate.
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Caption: TCS 183 acts as a competitive inhibitor, blocking GSK-3β substrate phosphorylation.

[3]
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Issue Possible Cause Solution

Cloudiness/Precipitate
Peptide not fully dissolved.[4]

[2][5]

Add mild acetic acid (10%)

dropwise only if water fails

(unlikely for this sequence).

Loss of Activity Oxidation of Methionine.

Did you use DMSO? Switch to

water. Did you store at 4°C?

Switch to -80°C.

Gel Formation
High concentration (>1

mg/mL).

Dilute further. Peptides can

aggregate at high

concentrations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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